Cas no 354812-80-9 (4-(3-Bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-6-carboxylic Acid)

• Product Name: 4-(3-Bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-6-carboxylic Acid
• CAS No: 354812-80-9
• MF: C₁₉H₁₆BrNO₂
• MW: 370.239844322205
• CID: 3042737
• PubChem ID: 2872351
• Update Time: 2025-10-28

4-(3-Bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-6-carboxylic acid
• AG-690/12869889
• Oprea1_063263
• 3H-cyclopenta[c]quinoline-6-carboxylic acid, 4-(3-bromophenyl)-3a,4,5,9b-tetrahydro-
• SCHEMBL3412168
• 354812-80-9
• MFCD01593506
• AKOS005173684
• CS-0332641
• 4-(3-Bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta-[c]quinoline-6-carboxylic
• BDBM50495813
• SR-01000421917
• LS-03819
• 4-(3-bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-6-carboxylicacid
• CHEMBL3115915
• SR-01000421917-1
• ALBB-012217
• Cambridge id 5846684
• Oprea1_601390
• 4-(3-bromophenyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-6-carboxylic acid
• H29895
• 4-(3-Bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-6-carboxylic Acid

• Inchi： 1S/C19H16BrNO2/c20-12-5-1-4-11(10-12)17-14-7-2-6-13(14)15-8-3-9-16(19(22)23)18(15)21-17/h1-6,8-10,13-14,17,21H,7H2,(H,22,23)
• InChI Key： VXYQVSHWFNVJAE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C2CC=CC2C2C=CC=C(C(=O)O)C=2N1

Computed Properties

• Exact Mass: 369.03644g/mol
• Monoisotopic Mass: 369.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 4-(3-Bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-6-carboxylic Acid

Introduction to 4-(3-Bromophenyl)-3a,4,5,9b-Tetrahydro-3H-Cyclopentacquinoline-6-Carboxylic Acid (CAS No. 354812-80-9)

4-(3-Bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-6-carboxylic acid (CAS No. 354812-80-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclopentacquinolines, which are known for their diverse biological activities and structural complexity. The presence of a bromophenyl group and a carboxylic acid moiety in its structure adds to its versatility and potential for modification in drug design.

The cyclopentacquinoline scaffold is a promising platform for the development of new pharmaceuticals due to its ability to interact with various biological targets. Recent studies have shown that compounds derived from this scaffold exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The bromophenyl substituent, in particular, has been shown to enhance the lipophilicity and cell permeability of the molecule, making it an attractive candidate for drug development.

In the context of medicinal chemistry, the carboxylic acid group in 4-(3-bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-6-carboxylic acid plays a crucial role in modulating its pharmacological properties. This functional group can be easily modified through esterification or amide formation to create prodrugs or derivatives with improved bioavailability and reduced toxicity. Such modifications are essential in optimizing the therapeutic index of the compound and enhancing its clinical utility.

Recent research has focused on the synthesis and biological evaluation of 4-(3-bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-6-carboxylic acid and its derivatives. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways involved in inflammation, such as NF-κB and MAPK.

Another notable application of 4-(3-bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-6-carboxylic acid is in cancer therapy. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key regulatory proteins involved in cell survival and proliferation. For instance, it has been shown to inhibit the activity of Bcl-2 family proteins, which are known to play a crucial role in preventing apoptosis.

The tetrahydro nature of the cyclopentacquinoline ring system also contributes to the stability and bioavailability of 4-(3-bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-6-carboxylic acid. This feature makes it suitable for oral administration and long-term use in therapeutic settings. Additionally, the compound's low molecular weight and high lipophilicity facilitate its penetration through biological membranes, enhancing its efficacy as a drug candidate.

In addition to its direct therapeutic applications, 4-(3-bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-6-carboxylic acid serves as an important building block for the synthesis of more complex molecules with enhanced biological activities. Chemists can leverage its versatile structure to create libraries of compounds with diverse functional groups and substituents. This combinatorial approach has led to the discovery of several novel compounds with improved pharmacological profiles.

The synthesis of 4-(3-bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-6-carboxylic acid typically involves multi-step reactions that include cyclization, bromination, and carboxylation steps. Advanced synthetic methods such as transition-metal catalysis and organocatalysis have been employed to improve the efficiency and yield of these reactions. These synthetic strategies not only facilitate large-scale production but also enable the preparation of structurally diverse derivatives for further biological evaluation.

From a safety perspective, 4-(3-bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-6-carboxylic acid has been evaluated for its toxicity profile in various preclinical models. Studies have shown that it exhibits low cytotoxicity towards normal cells while selectively targeting cancer cells or inflammatory tissues. This selective toxicity is a desirable property for any potential therapeutic agent as it minimizes side effects and enhances patient compliance.

In conclusion, 4-(3-bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopentacquinoline-6-carboxylic acid (CAS No. 354812-80-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development as a novel therapeutic agent. Ongoing studies are expected to uncover more about its mechanisms of action and optimize its properties for clinical use.